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Efficacy and Safety Data Comparison

The table below summarizes the key efficacy and safety outcomes from a phase 2 clinical trial that directly

compared zimlovisertib, tofacitinib, and their combination [1] [2] [3].

Treatment Group
Mean Change in
DAS28-CRP at
Week 12 (CFB)

Statistical
Significance vs.
Tofacitinib

DAS28-CRP
Remission Rate
at Week 24

Incidence of
Any TEAEs

Zimlovisertib +
Tofacitinib

-2.65 (90% CI:

-2.84 to -2.46)

P = 0.032 40.8% Similar rates

across groups;
most were mild

Tofacitinib
(Monotherapy)

-2.30 (90% CI:
-2.49 to -2.11)

(Reference) 24.0% 58.8% (Highest
incidence)

Zimlovisertib +
Ritlecitinib

-2.35 (90% CI:
-2.54 to -2.15)

Not Significant Not Reported Similar rates
across groups

Ritlecitinib
(Monotherapy)

Not Reported in
Tables

Not Significant Not Reported Similar rates
across groups

Zimlovisertib
(Monotherapy)

Not Reported in
Tables

Not Reported Not Reported Similar rates
across groups
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> Abbreviations: CFB: Change from baseline; DAS28-CRP: Disease Activity Score in 28 joints using C-

reactive protein; TEAEs: Treatment-emergent adverse events. > Note: The combination of zimlovisertib and

ritlecitinib did not show a statistically significant improvement over tofacitinib monotherapy for the primary

endpoint [1].

Experimental Protocol and Study Design

The data presented above comes from a randomized, double-blind, phase 2 study published in Arthritis &

Rheumatology in 2025 [1] [2] [4].

Objective: To evaluate the efficacy and safety of zimlovisertib in combination with tofacitinib or
ritlecitinib versus tofacitinib alone.

Patient Population: 460 adults (aged 18-70 years) with moderate to severe active RA who had an
inadequate response to methotrexate. The study was conducted across 77 centers in 10 countries

[2].
Treatment Groups and Dosing: Patients were randomized into five groups (in a 4:4:3:3:4 ratio) to

receive one of the following oral treatments for 24 weeks [1] [2]:
Zimlovisertib 400 mg MR + Tofacitinib 11 mg MR (n=103)

Zimlovisertib 400 mg MR + Ritlecitinib 100 mg (n=101)
Zimlovisertib 400 mg MR (n=77)

Ritlecitinib 100 mg (n=77)
Tofacitinib 11 mg MR (n=102)

Key Endpoints:
Primary Endpoint: Change from baseline in DAS28-CRP at week 12 [1] [2].

Secondary Endpoints: Included DAS28-CRP remission rates at week 24 [2].
Safety Monitoring: Treatment-emergent adverse events (TEAEs) were monitored throughout

the 24-week treatment period and a 4-week follow-up [1].

Mechanisms of Action and Signaling Pathways

The therapeutic rationale for combining zimlovisertib with tofacitinib lies in their distinct yet

complementary mechanisms of action, which target different nodes in the immune signaling network

responsible for RA inflammation.

The diagram below illustrates the targeted signaling pathways of these drugs in rheumatoid arthritis immune

cells:
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This synergistic targeting of multiple inflammatory pathways (NF-κB and JAK-STAT) likely underpins the

enhanced clinical efficacy observed with the combination therapy, potentially offering a broader anti-

inflammatory profile [4].

Interpretation and Key Takeaways
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For researchers and drug development professionals, the key implications are:

Synergistic Efficacy: The combination of zimlovisertib (IRAK4 inhibitor) and tofacitinib (JAK
inhibitor) provides a greater reduction in disease activity than tofacitinib alone, supporting the

strategy of targeting multiple inflammatory pathways [1] [4].
Favorable Safety Profile: The combination did not demonstrate an increase in the incidence, type,

or severity of adverse events compared to monotherapies, suggesting that the synergy is limited to
efficacy without additive toxicity [1] [2].

Clinical Significance: The combination nearly doubled the rate of DAS28-CRP remission at week 24
compared to tofacitinib monotherapy (40.8% vs. 24.0%), indicating a potential for achieving more

robust and meaningful clinical outcomes [2].

Study Limitations and Future Directions

It is important to consider the following limitations of the current data:

The sample size was relatively small for a phase 2 trial, which may limit the generalizability of the

findings [2].
The study lacked a placebo control group, which could introduce potential bias in the interpretation

of the results [2].
The trial design included a programmatic discontinuation of non-responders at week 12, which

may have influenced the longer-term outcomes observed at week 24 [2].

Further research in larger, placebo-controlled Phase 3 trials is needed to confirm these promising results and

to establish the long-term safety and efficacy of this combination therapy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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